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Compound of Interest

Compound Name: Acid Orange 95

Cat. No.: B1172612

An In-depth Technical Guide to the Core Differences Between Acid Orange 95 and Acid Orange
10

Introduction

Acid Orange 95 and Acid Orange 10 (also known as Orange G) are both synthetic azo dyes
belonging to the acid dye category. These dyes are characterized by their sulfonic acid groups,
which render them water-soluble and allow them to form ionic bonds with cationic groups in
substrates like wool, silk, polyamide, and certain biological tissues. While both are used in
textile dyeing, printing, and as biological stains, their chemical structures, properties, and
specific applications differ significantly. This guide provides a detailed comparison of their
chemical nature, quantitative properties, synthesis, and toxicological profiles for researchers,
scientists, and drug development professionals.

Chemical Structure and Physicochemical Properties

The most fundamental difference between Acid Orange 10 and Acid Orange 95 lies in their
core structure. Acid Orange 10 is a monoazo dye, containing a single azo linkage (-N=N-). In
contrast, Acid Orange 95 is a disazo (or double azo) dye, possessing two azo linkages.[1][2]
This structural variance directly influences their molecular weight, color, and interaction with
various substrates.

The key physicochemical properties are summarized for direct comparison in the table below.
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Property Acid Orange 95 Acid Orange 10 (Orange G)
C.l. Name Acid Orange 95 Acid Orange 10

C.l. Number 24780 16230[3]

CAS Number 12217-33-3[1] 1936-15-8[2]

Chemical Class

Double Azo[1][4]

Single Azo[2][3]

Molecular Formula

C34H28NaNa20sS2[1][4]

C16H10N2Na207S2[2][5]

Molecular Weight 730.72 g/mol [1][4] 452.37 g/mol [2][6]
Bright orange
Appearance Cherry red powder[1][7]
powder/crystals[6][8]
Amax Not Available 475 nm[9]
pKa Not Available 12.8 (at 25°C)[9]
. 5 ¢/100 mL (20°C); 50-100
Water Solubility Soluble[1][7]
mg/mL[5][9]
- ) Slightly soluble (golden
Ethanol Solubility Not Available

orange)[8][9]

Applications

While both dyes are used on similar substrates, their performance and specific uses can vary.

» Acid Orange 95: Primarily used for dyeing and printing on wool, silk, and polyamide fiber
fabrics.[1][7] It is also utilized in leather dyeing.[4][7] The color is described as a red-light
orange.[1][10]

o Acid Orange 10: Has a broader range of well-documented applications. In addition to dyeing
silk, wool, paper, and wood, it is a prominent biological stain.[8][9][11] It is a major
component of the Papanicolaou stain for cervical cytology and is used in Masson's trichrome
stain to color cytoplasm and muscle cells.[8][11] It can also stain mature bone orange and
identify growth hormone-secreting cells in the pituitary gland.[11]
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Experimental Protocols
Synthesis Methodology

The synthesis of azo dyes typically involves two main steps: diazotization of a primary aromatic
amine followed by a coupling reaction with a suitable coupling component (e.g., a phenol or
naphthol derivative).

4.1.1 Synthesis of Acid Orange 10

The synthesis of Acid Orange 10 involves the diazotization of aniline, which is then coupled to
7-Hydroxynaphthalene-1,3-disulfonic acid (G-acid).[2][8]

» Step 1: Diazotization of Aniline. Aniline is dissolved in hydrochloric acid and cooled to 0-5°C.
A solution of sodium nitrite is added dropwise to form the diazonium salt.

e Step 2: Coupling. The diazonium salt solution is then slowly added to a cooled, alkaline
solution of 7-Hydroxynaphthalene-1,3-disulfonic acid. The coupling reaction occurs to form
the monoazo dye structure. The product is then typically salted out, filtered, and dried.
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- NaNO2 / HCI Diazotization Benzenediazonium .
Aniline (0-5°C) Chloride Azo Coupling
G-Acid (alkaline)

Acid Orange 10
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1172612#difference-between-acid-orange-95-and-
acid-orange-10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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